Cas no 49637-59-4 (Phosphonic acid,P-phenyl-, diisooctyl ester)

• Product Name: Phosphonic acid,P-phenyl-, diisooctyl ester
• CAS No: 49637-59-4
• MF: C₂₂H₃₉O₃P
• MW: 382.517028093338
• CID: 331104
• PubChem ID: 142682
• Update Time: 2025-04-19

Phosphonic acid,P-phenyl-, diisooctyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-phenyl-, diisooctyl ester
• bis(2-methylheptoxy)phosphorylbenzene
• Phenyl diisooctyl phosphite
• bis(2-methylheptyl) phenylphosphonate
• Phosphonic acid, phenyl-, diisopropyl ester
• DTXSID80964313
• Phosphonic acid, phenyl-, diisooctyl ester
• 49637-59-4

• Inchi： 1S/C22H39O3P/c1-5-7-10-14-20(3)18-24-26(23,22-16-12-9-13-17-22)25-19-21(4)15-11-8-6-2/h9,12-13,16-17,20-21H,5-8,10-11,14-15,18-19H2,1-4H3
• InChI Key： LZZUSYKKZLCQHZ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(=O)(OCC(C)CCCCC)OCC(C)CCCCC

Computed Properties

• Exact Mass: 382.26387
• Monoisotopic Mass: 382.26368210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53